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Compound of Interest

Compound Name: (4-Methylphenyl)acetaldehyde

Cat. No.: B094764 Get Quote

Essential Safety and Handling Guide for (4-
Methylphenyl)acetaldehyde
This document provides critical safety, handling, and disposal information for (4-
Methylphenyl)acetaldehyde (CAS 104-09-6), tailored for laboratory and research

professionals. Adherence to these guidelines is essential for ensuring personal safety and

operational integrity.

Hazard Identification and Personal Protective Equipment
(PPE)
(4-Methylphenyl)acetaldehyde is classified as a hazardous substance. It can cause serious

eye irritation, skin irritation, and may trigger an allergic skin reaction.[1][2] It is also harmful if

swallowed and may cause respiratory irritation.[2] Therefore, stringent adherence to PPE

protocols is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment Rationale & Best Practices

Eye & Face

Chemical safety goggles with

side-shields conforming to EN

166 (EU) or NIOSH (US)

standards. A face shield should

be worn over goggles when

there is a significant splash

hazard.[3][4]

Protects against splashes and

vapors that can cause serious

eye damage or irritation.[1][2]

Skin & Body

Chemical-resistant gloves

(e.g., nitrile, neoprene). A lab

coat or chemical-resistant

apron.[3][4] Long pants and

fully enclosed, chemical-

resistant footwear are required.

[3][5]

Prevents skin contact, which

can cause irritation and allergic

reactions.[1][2] Contaminated

clothing should be removed

immediately and washed

before reuse.[2]

Respiratory

All handling should be

performed in a well-ventilated

area, preferably within a

certified chemical fume hood.

[6][7][8]

Minimizes inhalation of vapors,

which can cause respiratory

tract irritation.[2] If a fume

hood is not available or if

exposure limits may be

exceeded, a NIOSH-approved

respirator with an appropriate

organic vapor cartridge is

necessary.[3][7]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for mitigating risks associated with

(4-Methylphenyl)acetaldehyde.

Experimental Protocol for Safe Handling
1. Preparation and Precautionary Measures:

Ensure a certified chemical fume hood is operational.[7]
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Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.[6][7]
Assemble all necessary equipment and reagents before handling the chemical.
Don the appropriate PPE as specified in Table 1.
Ensure all containers are properly labeled.

2. Handling and Usage:

Conduct all transfers and manipulations of (4-Methylphenyl)acetaldehyde inside the
chemical fume hood.[8]
Use non-sparking tools and explosion-proof equipment, as the compound may be
combustible.[4][9]
Ground and bond containers and receiving equipment during transfers to prevent static
discharge.[4][6][9]
Keep containers tightly closed when not in use to minimize vapor release.[2][4][6]
Avoid contact with skin, eyes, and clothing.[6] Avoid breathing any vapors or mists.[4][9]
Wash hands thoroughly with soap and water immediately after handling.[2]

3. Spill Response:

Immediately alert personnel in the vicinity and restrict access to the area.
Eliminate all ignition sources.[7]
Wearing full PPE, including respiratory protection if necessary, contain the spill.
Absorb the spilled material with an inert, non-combustible absorbent such as sand,
diatomite, or universal binders.[8][9]
Collect the absorbed material and spill debris into a designated, sealable hazardous waste
container.[7]
Clean the spill area thoroughly.

Storage and Disposal Plan
Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

[2][4][6] The container must be kept tightly closed.[2] Store in a locked cabinet or designated

secure area.[2][9]

Disposal: All waste, including empty containers and contaminated materials, must be treated

as hazardous waste.[8] Dispose of contents and containers in accordance with all local,
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regional, and national regulations.[2][8] Do not allow the chemical to enter drains or

waterways.[8]

Safe Handling Workflow
1. Preparation

- Verify fume hood & safety showers
- Don full PPE (goggles, gloves, lab coat)

- Assemble materials

2. Chemical Handling
- Work inside fume hood
- Use non-sparking tools
- Keep container closed

3. Post-Handling
- Securely close & store chemical

- Clean work area
- Doff PPE correctly

Spill Occurs

If spill happens

4. Waste Disposal
- Collect all waste in labeled,

  sealed hazardous waste container
- Dispose via official channels

Spill Response Protocol
- Alert others & restrict area
- Eliminate ignition sources
- Absorb with inert material

- Collect for hazardous disposal

Contain & clean

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of (4-Methylphenyl)acetaldehyde.
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Chemical and Physical Properties
Understanding the properties of (4-Methylphenyl)acetaldehyde is fundamental to its safe

handling and storage.

Table 2: Physicochemical Data for (4-Methylphenyl)acetaldehyde

Property Value Source(s)

CAS Number 104-09-6 [1][10][11]

Molecular Formula C₉H₁₀O [1][10][11][12]

Molecular Weight 134.18 g/mol [1][11]

Appearance Colorless liquid or solid [11]

Boiling Point 221-222 °C (at 760 mm Hg) [11][13]

Melting Point 40 °C [11][13]

Flash Point 109.5 °C [11]

Solubility
Insoluble in water; Soluble in

oils and ethanol
[1]

Synonyms
p-Tolylacetaldehyde, 4-

Methylbenzeneacetaldehyde
[12][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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